Cas no 2248351-05-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate
• CAS No: 2248351-05-3
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6243117
• PubChem ID: 165724624
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248351-05-3
• EN300-6513653
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate

• Inchi： 1S/C14H13NO5/c16-12(6-5-9-7-8-19-9)20-15-13(17)10-3-1-2-4-11(10)14(15)18/h1-4,9H,5-8H2
• InChI Key： MOOSAZRFLZAOHX-UHFFFAOYSA-N
• SMILES： O1CCC1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate (CAS No. 2248351-05-3) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate, identified by its CAS number 2248351-05-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features of isoindole and oxetane moieties, which are well-known for their versatile biological activities. The presence of a dioxo group enhances its reactivity, making it a valuable scaffold for designing novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of polyfunctionalized heterocycles in modulating biological pathways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-yl)propanoate structure has garnered attention due to its ability to interact with biological targets through multiple binding modes. This compound’s dual functionality—stemming from the isoindole and oxetane components—has been exploited in the development of inhibitors targeting key enzymes involved in metabolic diseases and cancer.

In particular, the oxetan-2-yl substituent is a critical feature that contributes to the compound’s bioisosteric properties, allowing it to mimic the conformational flexibility of natural substrates. This characteristic has been leveraged in the design of enzyme inhibitors where precise binding interactions are essential for efficacy. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress-related disorders.

The dioxo group further enhances the compound’s pharmacophoric potential by enabling electrophilic interactions with nucleophilic residues on target proteins. This reactivity has been exploited in the development of probes for biochemical assays, allowing researchers to investigate enzyme mechanisms at a molecular level. Moreover, the isoindole core is known for its presence in various bioactive natural products and pharmaceuticals, suggesting that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(oxetan-2-y)propanoate may serve as a precursor for more complex derivatives with enhanced therapeutic profiles.

Recent computational studies have shed light on the binding affinities and molecular dynamics of this compound when interacting with biological targets. Molecular docking simulations indicate that it can bind to active sites of enzymes with high specificity, suggesting its suitability for drug development. Additionally, quantum mechanical calculations have revealed favorable hydrogen bonding patterns between key functional groups and target residues, reinforcing its potential as a lead compound.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoi ndole-2-y l 3-(oxetan -2 -y l)propanoate exemplifies an elegant example of convergent synthesis. The integration of an isoindole scaffold with an oxetane ring provides a unique structural framework that can be modified through various chemical transformations. For instance, functionalization of the dioxo group or the oxetane ring allows for the introduction of additional pharmacophoric elements, expanding its therapeutic applications.

In clinical research settings, derivatives of this compound have shown promise in preclinical models as potential candidates for treating neurological disorders. The ability of the oxetan -2 -y l moiety to cross the blood-brain barrier has been particularly noteworthy, making it an attractive feature for neuropharmacological applications. Furthermore, its interaction with neurotransmitter receptors has been explored in vitro, revealing potential effects on synaptic transmission and modulation of neuronal activity.

The versatility of 1 , 3 -dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 3 - ( ox eta n - 2 - y l ) pro pan o ate extends beyond traditional drug discovery applications. It has found utility as a building block in materials science , where its rigid yet flexible structure contributes to the development of novel polymers with tailored properties . These materials exhibit enhanced stability under various conditions , making them suitable for industrial applications ranging from coatings to adhesives.

Environmental considerations have also been addressed in recent research , demonstrating that certain derivatives of this compound exhibit biodegradability under specific conditions . This aligns with growing demands for sustainable chemical solutions , reducing environmental impact while maintaining efficacy . Such findings underscore the compound’s broad applicability across multiple disciplines.

Future directions in research are likely to focus on expanding synthetic methodologies to access more diverse derivatives while exploring novel biological targets . The integration of machine learning techniques into virtual screening pipelines promises to accelerate the identification of promising analogs based on structural features similar to those found in 1 , 3 -dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 3 - ( ox eta n - 2 - y l ) pro pan o ate . These advancements will further solidify its position as a cornerstone molecule in chemical biology and pharmaceutical innovation.